Cas no 1803598-37-9 (methyl 4-formyl-1,5-dimethyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 4-formyl-1,5-dimethyl-1H-pyrazole-3-carboxylate
• CAS No: 1803598-37-9
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 4617212
• PubChem ID: 117956566
• Update Time: 2025-06-15

methyl 4-formyl-1,5-dimethyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-formyl-1,5-dimethyl-1H-pyrazole-3-carboxylate

• Inchi： 1S/C8H10N2O3/c1-5-6(4-11)7(8(12)13-3)9-10(5)2/h4H,1-3H3
• InChI Key： QZVACNJDWHVVLR-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C=O)=C(C)N(C)N=1)=O

Computed Properties

• Exact Mass: 182.06914219g/mol
• Monoisotopic Mass: 182.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 61.2Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 334.9±42.0 °C at 760 mmHg
• Flash Point: 156.3±27.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

methyl 4-formyl-1,5-dimethyl-1H-pyrazole-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on methyl 4-formyl-1,5-dimethyl-1H-pyrazole-3-carboxylate

Recent Advances in the Application of Methyl 4-formyl-1,5-dimethyl-1H-pyrazole-3-carboxylate (CAS: 1803598-37-9) in Chemical Biology and Pharmaceutical Research

Methyl 4-formyl-1,5-dimethyl-1H-pyrazole-3-carboxylate (CAS: 1803598-37-9) is a pyrazole derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various biologically active molecules, including potential drug candidates. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the areas of anti-inflammatory, anticancer, and antimicrobial drug discovery.

One of the most notable applications of methyl 4-formyl-1,5-dimethyl-1H-pyrazole-3-carboxylate is its use as a building block in the synthesis of heterocyclic compounds. Researchers have exploited its reactive aldehyde and ester functional groups to construct complex molecular architectures. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the synthesis of pyrazole-based kinase inhibitors, which showed promising activity against various cancer cell lines. The study reported that derivatives of this compound exhibited selective inhibition of specific kinase targets, with IC50 values in the low micromolar range.

In addition to its role in drug discovery, methyl 4-formyl-1,5-dimethyl-1H-pyrazole-3-carboxylate has been investigated for its potential in chemical biology applications. A recent study in ACS Chemical Biology explored its use as a versatile scaffold for the development of chemical probes. These probes were designed to target specific protein-protein interactions involved in disease pathways. The researchers successfully demonstrated that modifications to the pyrazole core could fine-tune the binding affinity and selectivity of these probes, opening new avenues for studying complex biological systems.

The compound's physicochemical properties have also been the subject of recent investigations. Computational studies have predicted favorable drug-like characteristics, including good solubility and moderate lipophilicity, making it an attractive candidate for further medicinal chemistry optimization. Experimental data from these studies have been instrumental in guiding the design of more potent and selective derivatives.

Recent advancements in synthetic methodologies have improved the accessibility of methyl 4-formyl-1,5-dimethyl-1H-pyrazole-3-carboxylate and its derivatives. Novel catalytic systems and green chemistry approaches have been developed to enhance the efficiency and sustainability of its production. These developments are particularly important given the growing demand for this compound in both academic and industrial research settings.

Looking forward, researchers anticipate that methyl 4-formyl-1,5-dimethyl-1H-pyrazole-3-carboxylate will continue to play a significant role in drug discovery efforts. Its structural versatility and demonstrated biological activity make it a valuable tool for addressing unmet medical needs. Ongoing research is exploring its potential in emerging therapeutic areas, such as neurodegenerative diseases and metabolic disorders, further expanding its applications in pharmaceutical development.